Cas no 1806704-59-5 (Methyl 3-methyl-5-(3-oxopropyl)phenylacetate)
Methyl 3-methyl-5-(3-oxopropyl)phenylacetate is a specialized organic compound featuring a phenylacetate core substituted with a 3-methyl group and a 3-oxopropyl side chain. This structure imparts reactivity useful in synthetic organic chemistry, particularly in the preparation of fine chemicals and pharmaceutical intermediates. The ketone functionality (3-oxopropyl) offers a versatile handle for further derivatization, while the ester group (methyl phenylacetate) enhances solubility and facilitates downstream transformations. Its well-defined molecular architecture makes it valuable for controlled reactions in multi-step syntheses. The compound is typically handled under standard laboratory conditions, requiring appropriate storage to maintain stability.
1806704-59-5 structure
Product Name:Methyl 3-methyl-5-(3-oxopropyl)phenylacetate
CAS No:1806704-59-5
MF:C13H16O3
MW:220.264344215393
CID:5002860
Update Time:2025-05-27
Methyl 3-methyl-5-(3-oxopropyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-methyl-5-(3-oxopropyl)phenylacetate
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- Inchi： 1S/C13H16O3/c1-10-6-11(4-3-5-14)8-12(7-10)9-13(15)16-2/h5-8H,3-4,9H2,1-2H3
- InChI Key： VHYUOVYCPAOVAZ-UHFFFAOYSA-N
- SMILES： O(C)C(CC1=CC(C)=CC(=C1)CCC=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 237
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4
Methyl 3-methyl-5-(3-oxopropyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012550-1g |
Methyl 3-methyl-5-(3-oxopropyl)phenylacetate |
1806704-59-5 | 97% | 1g |
1,475.10 USD | 2021-07-05 |
Methyl 3-methyl-5-(3-oxopropyl)phenylacetate Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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